Cas no 2137090-53-8 ((3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole)

• Product Name: (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole
• CAS No: 2137090-53-8
• Molecular Formula: C₁₂H₁₅N₃O₄S
• Molecular Weight: 297.330201387405
• CID: 6333459
• PubChem ID: 43597512

(3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole Properties

Names and Identifiers

• (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo2,3-cpyrrole
• (3aS,6aS)-1-(2-nitrobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrole
• 2137090-53-8
• EN300-1169333

• InChIKey： VLMXCXGHVKZEPD-GXSJLCMTSA-N
• Inchi： 1S/C12H15N3O4S/c16-15(17)10-3-1-2-4-12(10)20(18,19)14-6-5-9-7-13-8-11(9)14/h1-4,9,11,13H,5-8H2/t9-,11+/m0/s1
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC[C@H]2CNC[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 297.07832714g/mol
• Heavy Atom Count: 20
• Complexity: 484
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides